transcription factor B1

• CAS No.: 134582-74-4
• Molecular Formula: C8H12O3
• Synonyms: transcription factor B1

Description

Overview of Transcriptional Control Mechanisms

Gene expression is a fundamental biological process where information from a gene is used to synthesize a functional product, such as a protein. khanacademy.org Transcription, the synthesis of an RNA copy from a DNA template, is a primary point of control for gene expression. khanacademy.orgqiagen.com This regulation is a tightly coordinated process involving a variety of proteins, most notably transcription factors, which bind to specific DNA sequences to either activate or repress gene transcription. khanacademy.orgwikipedia.org Other mechanisms, such as chromatin modification and DNA methylation, also play significant roles in modulating the accessibility of genes for transcription. qiagen.comnih.gov

Diversity and Classification of Transcription Factors

Transcription factors are a diverse group of proteins, with an estimated 1600 in the human genome. wikipedia.org They can be classified based on several criteria, including their mechanism of action, regulatory function, and the structural characteristics of their DNA-binding domains (DBDs). wikipedia.orguni-goettingen.de

Functionally, transcription factors can be broadly categorized as:

General (or Basal) Transcription Factors: These are essential for the formation of the preinitiation complex, which recruits RNA polymerase to the start of a gene. wikipedia.org

Upstream Transcription Factors: These bind to DNA sequences upstream of the gene's promoter to enhance or suppress transcription. wikipedia.org

Another classification system is based on their activity:

Constitutively active: These factors are always active in the cell. libretexts.org

Signal-dependent: These require an external or internal signal for activation, such as a hormone binding to a receptor. libretexts.org

Structurally, transcription factors are grouped into classes based on the three-dimensional structure of their DBDs, which determines how they interact with DNA. uni-goettingen.denih.gov

General Principles of Transcription Factor-DNA Interaction

The interaction between a transcription factor and DNA is highly specific, relying on a combination of electrostatic forces, including hydrogen bonds, and Van der Waals forces. wikipedia.orgpnas.org A key feature of transcription factors is the presence of at least one DNA-binding domain (DBD) that recognizes and attaches to a specific DNA sequence, often located near the genes they regulate. wikipedia.orgnih.gov This binding can either promote or block the recruitment of RNA polymerase, the enzyme responsible for transcription. wikipedia.org The flexibility of DNA allows transcription factors bound at distant sites to interact with the transcriptional machinery at the gene's promoter. khanacademy.org

Significance of Transcription Factors in Cellular Homeostasis and Development

Transcription factors are master regulators of cellular processes, playing a critical role in maintaining cellular homeostasis and directing development. qiagen.comnih.gov They orchestrate complex gene expression programs that control cell division, growth, differentiation, and apoptosis (programmed cell death). wikipedia.orgnih.gov During embryonic development, groups of transcription factors work in a coordinated manner to establish the body plan and ensure the proper formation of tissues and organs. nih.gov Throughout an organism's life, transcription factors respond to various signals to maintain the normal functioning of cells and tissues. frontiersin.org Dysregulation of transcription factor activity is implicated in numerous diseases, including cancer. nih.govnih.gov

Transcription Factor B1, Mitochondrial (TFB1M)

Overview and Gene Location

TFB1M, also known by aliases such as mtTFB1 and CGI-75, is encoded by the TFB1M gene. wikipedia.orggenecards.org In humans, this gene is located on chromosome 6, specifically on the q25.3 band. wikipedia.org The mouse ortholog, Tfb1m, is found on chromosome 17. wikipedia.org

Dual Functions of TFB1M

TFB1M is a bifunctional protein with two distinct but crucial roles in the mitochondria:

rRNA Methyltransferase: TFB1M acts as a dimethyladenosine transferase. wikipedia.orggenecards.org It specifically methylates two adjacent adenosine (B11128) residues at the 3'-end of the mitochondrial 12S rRNA. wikipedia.orgontosight.ai This modification is essential for the proper assembly and stability of the small subunit of the mitochondrial ribosome, which is critical for the synthesis of mitochondrial proteins. wikipedia.orgoup.comnih.gov This enzymatic activity uses S-adenosyl-L-methionine (SAM) as a methyl donor. ontosight.aioup.com

Transcription Factor: TFB1M is also involved in the initiation of mitochondrial DNA (mtDNA) transcription. wikipedia.orgmerckmillipore.com It works in concert with mitochondrial RNA polymerase (POLRMT) and mitochondrial transcription factor A (TFAM) to promote promoter-specific transcription. wikipedia.orgontosight.ai While its paralog, TFB2M, is a more potent transcriptional activator, TFB1M still plays a significant role in this process. merckmillipore.comnih.gov Interestingly, the transcriptional activation function of TFB1M is independent of its methyltransferase activity. maayanlab.cloud

Research Findings on TFB1M

Aspect	Key Findings	References
Structure	X-ray crystallographic structures of TFB1M have been solved, revealing a conserved methyltransferase core similar to other KsgA/Dim1 methyltransferases. The structures provide insight into S-adenosyl-L-methionine binding and the mechanism of methyl transfer.	oup.comrcsb.orgrcsb.org
Tissue Expression	TFB1M is widely expressed, with particularly high levels in tissues with high energy demands, such as the heart and skeletal muscle.	ontosight.ai
Role in Disease	Variations and deficiencies in TFB1M have been linked to several human diseases. It is a modifier gene for aminoglycoside-induced deafness associated with a specific mitochondrial DNA mutation. nih.gov TFB1M deficiency can lead to mitochondrial dysfunction, impaired insulin (B600854) secretion, and an increased risk of type 2 diabetes. oup.comoup.comresearchgate.net It has also been implicated in the progression of hepatocellular carcinoma. nih.gov However, studies have not found an association between TFB1M variants and Parkinson's disease. maayanlab.cloudnih.gov	oup.comnih.govoup.comresearchgate.netnih.gov
Interaction with Other Factors	TFB1M interacts directly with POLRMT and the C-terminal activation region of TFAM to stimulate transcription.	wikipedia.orgnih.gov

Structural Details of TFB1M

Organism	PDB ID	Method	Resolution	Description	References
Murine (Mouse)	4GC5	X-RAY DIFFRACTION	1.80 Å	Crystal structure of murine TFB1M.	rcsb.org
Murine (Mouse)	4GC9	X-RAY DIFFRACTION	2.10 Å	Crystal structure of murine TFB1M in complex with S-adenosyl-L-methionine.	oup.com
Human	6AAX	X-RAY DIFFRACTION	2.99 Å	Crystal structure of a ternary complex of human TFB1M, 12S rRNA helix 45, and S-adenosyl-methionine.	rcsb.org

Q & A

Q. How to investigate TF B1’s role in phase-specific gene regulation (e.g., G2/M phase)?

• Methodological Answer : Synchronize cells using inhibitors (e.g., nocodazole) and perform time-resolved ChIP-seq. Integrate with RNA-seq data to link binding events to transcriptional output. Use dominant-negative mutants to disrupt TF B1 activity and assess cell-cycle progression defects .